Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C11H13BrO2S/c1-2-14-11(13)9-7-5-3-4-6-8(7)15-10(9)12/h2-6H2,1H3
• InChI Key: KRHUTJDRKGFWQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)Br
• Molecular Formula: C11H13BrO2S
• DSSTOX Substance ID: DTXSID00595300
• Molecular Weight: 289.19 g/mol
• CAS RN: 150108-66-0

Description

Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is an active pharmaceutical intermediate. It has been used in the synthesis of new apoptosis-inducing agents for breast cancer.

Synthesis Analysis

A multicomponent synthesis was employed for the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one.

Chemical Reactions Analysis

The amino-ester of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was cyclized to benzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one 8, which was reacted with some alkylating agents leading to alkylation at nitrogen. Nucleophilic substitution reactions were used for getting the compounds from chloro-thieno[2,3-d]pyrimidine.

Scientific Research Applications

• Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is used in the synthesis of various pharmacologically active compounds. This includes the formation of fused thiophene derivatives with potential pharmaceutical uses (Mohareb, Mohamed, & Wardakhan, 2000).

• Its derivatives have been found to exhibit promising pharmacological properties. For instance, certain derivatives have shown significant anti-rheumatic effects, highlighting its potential in the development of new therapeutic agents (Sherif & Hosny, 2014).

• The compound is also instrumental in synthesizing novel heterocycles with potential anticancer activity. This includes the development of compounds that have shown potent activity against various cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).

• Additionally, derivatives of this compound have been used in the synthesis of antimicrobial and antioxidant compounds, indicating a broad spectrum of potential applications in medicinal chemistry (Raghavendra et al., 2016).

• Its reactivity with other chemical reagents has been studied to produce various fused thiophene derivatives, demonstrating its versatility in organic synthesis and pharmaceutical applications (Mohareb & Mohamed, 2001).

Mechanism of Action

Target of Action

Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a synthetic thiophene derivative . Thiophene derivatives have been reported to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry . .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets and induce changes that result in their therapeutic effects .

Biochemical Pathways

Thiophene derivatives have been reported to have antimicrobial, antioxidant, anticorrosion, and anticancer activities . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is a blood-brain barrier permeant . . These properties may impact the compound’s bioavailability.

Result of Action

Thiophene derivatives have been reported to have antimicrobial, antioxidant, anticorrosion, and anticancer activities . These activities suggest that the compound may have multiple effects at the molecular and cellular levels.

Q & A

Q1: What is the role of Ethyl 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate in the synthesis of thieno[2,3-c]chromen-4-ones?

A1: this compound serves as a crucial starting material in the synthesis of 7,8,9,10-tetrahydrobenzothieno[3,2-c]chromen-6-ones. The synthetic route involves a Suzuki cross-coupling reaction between this compound and various ortho-methoxy phenylboronic acids. This reaction results in arylated products, which are then subjected to a BBr₃-mediated lactonization to yield the final 7,8,9,10-tetrahydrobenzothieno[3,2-c]chromen-6-ones [].